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Compound of Interest

Compound Name: Trinonyl phosphate
CAS No.: 13018-37-6
Cat. No.: B048613
Get Quote
Abstract

This application note details a robust protocol for the trace-level quantification of Trinonyl
Phosphate (TNP) in aqueous matrices. TNP, a high-molecular-weight organophosphate ester
(OPE), presents unique analytical challenges due to its extreme hydrophobicity (LogP > 9) and
tendency to adsorb onto analytical surfaces ("wall effects"). This guide moves beyond standard
OPE methods, offering a specialized Solid Phase Extraction (SPE) workflow coupled with LC-
MS/MS to achieve detection limits in the low ng/L (ppt) range.

Introduction & Chemical Context

Trinonyl phosphate is widely used as a plasticizer, lubricant additive, and solvent in nuclear
fuel reprocessing (PUREX process). Unlike smaller OPEs like TCEP or TBP, TNP's long alkyl
chains render it nearly insoluble in water, driving it to partition rapidly onto suspended
particulate matter or container walls.

Critical Analytical Challenges:
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» Isomeric Complexity: Industrial TNP is often a mixture of isomers (e.g., tri-isononyl
phosphate). Chromatographic separation must account for broad peak shapes.

» Glass Adsorption: The analyte will stick to borosilicate glass. All sample handling requires
polypropylene (PP) or silanized glassware.

o Background Contamination: OPEs are ubiquitous in laboratory air and dust. Strict blank
control is mandatory.

Chemical Profile

Property Value Implication for Analysis

Analyte Trinonyl Phosphate (TNP) Target Compound

Molecular Formula C27H5704P High Molecular Weight
Extreme Hydrophobicity;

LogP (Octanol/Water) ~9.0-9.5 ) ] )
requires strong organic elution.

o Pre-concentration (SPE) is
Solubility in Water <10 ug/L

essential.

Method Development Strategy

While GC-MS is traditionally used for non-polar OPEs, LC-MS/MS (ESI+) is selected for this
protocol.

e Reasoning: GC-MS analysis of high-boiling OPEs like TNP often suffers from thermal
degradation and column bleed at the high temperatures required for elution. LC-MS/MS
offers superior sensitivity and selectivity without thermal stress.

« lonization: Electrospray lonization (ESI) in positive mode forms stable
or

adducts.

Workflow Logic (Graphviz)
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Figure 1: Optimized Analytical Workflow for Hydrophobic OPEs

Click to download full resolution via product page

Experimental Protocol
Materials & Reagents[1][2][3][4][5][6]

» Standards: Trinonyl Phosphate (Technical grade mix or high purity isomer).
e Internal Standard (IS):

-Tributyl Phosphate (d-TBP) or

-Triphenyl Phosphate (d-TPP). Note: Deuterated TNP is rarely available; d-TBP is the closest
structural surrogate for extraction behavior.

e Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Methyl tert-butyl ether
(MTBE), Ultrapure Water.

o SPE Cartridges: Hydrophilic-Lipophilic Balance (HLB) or Divinylbenzene (DVB) polymer
(e.g., Oasis HLB or Strata-X), 200 mg/6 mL. Do not use C18 silica cartridges as recovery of
TNP can be poor due to irreversible binding.

Sample Collection & Preparation[1][5][7]

e Collection: Collect 500 mL of water in Polypropylene (PP) bottles. Do not use glass.
e Preservation: Add sodium thiosulfate (80 mg/L) if residual chlorine is present. Store at 4°C.
o Filtration: Filter through a 0.7 um Glass Fiber Filter (GFF) to remove suspended solids.

o Critical Step: The filter often retains adsorbed TNP. For total concentration, the filter must
be solvent-extracted (sonicated in MeOH) and combined with the SPE eluate. For
dissolved concentration, discard the filter.
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Solid Phase Extraction (SPE)[1][7]

o Conditioning:
o 5mL MTBE
o 5 mL Methanol

o 5 mL Ultrapure Water

Loading:

o Load 500 mL sample at roughly 5-10 mL/min.

o Insight: Fast flow rates are acceptable for TNP due to its high affinity for the sorbent.

Washing:

o 5 mL 10% Methanol in Water. (Removes polar interferences).

o Dry cartridge under vacuum for 15 minutes. (Crucial to remove residual water which
interferes with MTBE elution).

Elution:

o Elute with 2 x 4 mL MTBE/Methanol (90:10 v/v).

o Why MTBE? Methanol alone may not be strong enough to disrupt the Van der Waals
forces between TNP and the polymeric sorbent. MTBE ensures complete recovery.

Reconstitution:

o Evaporate to dryness under Nitrogen at 40°C.

o Reconstitute in 200 pL of Methanol:Water (80:20).

LC-MS/MS Instrumentation Parameters
Liquid Chromatography (UHPLC):
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e Column: C18 End-capped (e.g., Zorbax Eclipse Plus or Acquity BEH), 2.1 x 50 mm, 1.8 um.
e Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.
» Mobile Phase B: Methanol + 0.1% Formic Acid.

o Note: Methanol is preferred over Acetonitrile for OPEs to enhance ionization efficiency.

Gradient Profile:

Time (min) % B Flow Rate (mL/min)
0.00 10 0.4
1.00 10 0.4
6.00 95 0.4
8.00 95 0.4
8.10 10 0.4
| 10.00 | 10| 0.4 |

Mass Spectrometry (ESI+):

Source: Electrospray lonization (Positive)

Capillary Voltage: 3.5 kV

Gas Temp: 300°C

MRM Transitions: (Values must be optimized for specific isomer mix)
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Precursor lon Product lon Collision

Compound Role

(m/z) (m/z) Energy (V)
TNP 4634 337.3 20 Quantifier
TNP 4634 127.1 35 Qualifier
d-TBP (IS) 294.4 99.1 25 Internal Std

Quality Assurance & Troubleshooting
Self-Validating the Protocol

To ensure the method is working (Trustworthiness), run the following Decision Matrix before

processing real samples:
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Figure 2: QA/QC Decision Matrix

Click to download full resolution via product page

Common Pitfalls & Solutions

e Low Recovery:

o Cause: TNP sticking to the sample bottle or evaporation tube.
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o Fix: Rinse the original sample bottle with the elution solvent (MTBE) and add this to the
SPE cartridge. This "bottle rinse" step is critical for LogP > 5 compounds.

e Peak Broadening:
o Cause: Isomeric mixture or injection solvent mismatch.

o Fix: Ensure the reconstitution solvent matches the initial mobile phase conditions (e.g.,
don't inject 100% MeOH into a 10% MeOH stream).

» High Background:
o Cause: Leaching from plastic tubing or HPLC solvent filters.

o Fix: Use a "delay column" between the pump and injector to separate system
contamination from the sample peak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Quantitative Analysis of Trinonyl
Phosphate (TNP) in Water Samples]. BenchChem, [2026]. [Online PDF]. Available at:
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of-trinonyl-phosphate-tnp-in-water-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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